Cas no 1807255-71-5 (Ethyl 4-cyano-2-mercapto-5-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 4-cyano-2-mercapto-5-(trifluoromethylthio)phenylacetate
• CAS No: 1807255-71-5
• MF: C₁₂H₁₀F₃NO₂S₂
• MW: 321.338510990143
• CID: 4944700
• Update Time: 2025-05-24

Ethyl 4-cyano-2-mercapto-5-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-mercapto-5-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H10F3NO2S2/c1-2-18-11(17)5-7-4-10(20-12(13,14)15)8(6-16)3-9(7)19/h3-4,19H,2,5H2,1H3
• InChI Key： UQEOQDAGTFOMRC-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C#N)C=C(C(=C1)CC(=O)OCC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 394
• XLogP3: 3.7
• Topological Polar Surface Area: 76.4

Additional information on Ethyl 4-cyano-2-mercapto-5-(trifluoromethylthio)phenylacetate

Recent Advances in the Study of Ethyl 4-cyano-2-mercapto-5-(trifluoromethylthio)phenylacetate (CAS: 1807255-71-5)

Ethyl 4-cyano-2-mercapto-5-(trifluoromethylthio)phenylacetate (CAS: 1807255-71-5) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethylthio and cyano functional groups, has shown promising potential in various pharmaceutical applications, particularly in the development of enzyme inhibitors and antimicrobial agents. Recent studies have focused on its synthesis, structural characterization, and biological activities, providing valuable insights into its mechanism of action and therapeutic potential.

The synthesis of Ethyl 4-cyano-2-mercapto-5-(trifluoromethylthio)phenylacetate has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a multi-step synthetic route that involves the introduction of the trifluoromethylthio group via a radical-mediated process, followed by the incorporation of the cyano and mercapto functionalities. The final product was characterized using NMR spectroscopy and mass spectrometry, confirming its structural integrity. This synthetic approach not only enhances the scalability of the compound but also provides a foundation for the development of derivatives with modified biological properties.

In terms of biological activity, Ethyl 4-cyano-2-mercapto-5-(trifluoromethylthio)phenylacetate has demonstrated potent inhibitory effects against several key enzymes, including cysteine proteases and kinases. A recent in vitro study highlighted its ability to selectively inhibit the SARS-CoV-2 main protease (Mpro), suggesting its potential as a lead compound for antiviral drug development. The compound's trifluoromethylthio group is believed to enhance its binding affinity to the enzyme's active site, while the mercapto group facilitates covalent interactions with catalytic cysteine residues. These findings were corroborated by molecular docking simulations, which revealed favorable binding energetics and stability.

Beyond its antiviral potential, Ethyl 4-cyano-2-mercapto-5-(trifluoromethylthio)phenylacetate has also been investigated for its antimicrobial properties. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity and inhibition of essential metabolic pathways. These results underscore its potential as a scaffold for the development of new antibiotics to address the growing threat of antimicrobial resistance.

Despite these promising findings, challenges remain in the clinical translation of Ethyl 4-cyano-2-mercapto-5-(trifluoromethylthio)phenylacetate. Pharmacokinetic studies have indicated limited oral bioavailability, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Additionally, comprehensive toxicity assessments are required to ensure its safety profile. Ongoing research is exploring the development of prodrugs and nanoparticle-based delivery systems to overcome these limitations and enhance therapeutic efficacy.

In conclusion, Ethyl 4-cyano-2-mercapto-5-(trifluoromethylthio)phenylacetate (CAS: 1807255-71-5) represents a promising candidate for drug development, with demonstrated activities against viral and bacterial targets. Continued research into its synthesis, mechanism of action, and optimization will be critical to unlocking its full therapeutic potential. The compound's unique chemical features and biological activities make it a valuable subject of study in the ongoing quest for novel therapeutics in chemical biology and medicinal chemistry.